Cas no 2248306-53-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate
• CAS No: 2248306-53-6
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 5796759
• PubChem ID: 165732559
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate
• 2248306-53-6
• EN300-6522888

• Inchi： 1S/C22H21NO5/c1-14-9-10-15(13-18(14)27-2)22(11-5-6-12-22)21(26)28-23-19(24)16-7-3-4-8-17(16)20(23)25/h3-4,7-10,13H,5-6,11-12H2,1-2H3
• InChI Key： DGEAHSXGWRYUCW-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC(C)=C(C=2)OC)CCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 379.14197277g/mol
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate (CAS: 2248306-53-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate (CAS: 2248306-53-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and oncological diseases. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

Recent research has elucidated the role of this compound as a modulator of key signaling pathways, including the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Furthermore, its structural similarity to known pharmacophores has prompted investigations into its utility as a scaffold for the development of novel therapeutics.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with notable bioavailability in rodent models. The presence of the 3-methoxy-4-methylphenyl group has been hypothesized to enhance its metabolic stability, thereby prolonging its half-life in vivo. These properties make it a promising candidate for further development, particularly in oral formulations.

In the context of oncology, preliminary data indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies suggest that its anti-proliferative effects may be mediated through the induction of apoptosis and the inhibition of angiogenesis. These findings have spurred interest in its potential as a targeted therapy for cancers characterized by dysregulated inflammatory pathways.

Despite these promising results, challenges remain in the optimization of this compound for clinical use. Issues such as solubility, potential off-target effects, and scalability of synthesis need to be addressed. Ongoing research is focused on structural modifications to improve its pharmacological profile while retaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-methoxy-4-methylphenyl)cyclopentane-1-carboxylate represents a compelling area of research in chemical biology and drug development. Its dual role as an anti-inflammatory and anti-cancer agent underscores its versatility and potential impact on modern medicine. Future studies will be critical in determining its viability as a therapeutic agent and in elucidating its full spectrum of biological activities.